Cas no 639826-30-5 (methyl 4-chloro-2-(difluoromethoxy)benzoate)

• Product Name: methyl 4-chloro-2-(difluoromethoxy)benzoate
• CAS No: 639826-30-5
• MF: C₉H₇ClF₂O₃
• MW: 236.599889039993
• MDL: MFCD11847213
• CID: 1011755
• PubChem ID: 53419676
• Update Time: 2025-04-20

methyl 4-chloro-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-2-(difluoromethoxy)benzoate
• METHYL 4-BROMOMETHYL-3-CHLOROBENZOATE
• CL8566
• DTXSID60697531
• AS-46050
• CS-0322742
• A867973
• AKOS024262529
• 639826-30-5
• Benzoic acid, 4-chloro-2-(difluoromethoxy)-, methyl ester
• METHYL 4-CHLORO-2-DIFLUOROMETHOXYBENZOATE
• METHYL4-CHLORO-2-(DIFLUOROMETHOXY)BENZOATE
• MFCD11847213
• INPJFZSWLFHSDV-UHFFFAOYSA-N

• MDL： MFCD11847213
• Inchi： 1S/C9H7ClF2O3/c1-14-8(13)6-3-2-5(10)4-7(6)15-9(11)12/h2-4,9H,1H3
• InChI Key： INPJFZSWLFHSDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C=1)OC(F)F

Computed Properties

• Exact Mass: 236.00521
• Monoisotopic Mass: 236.0051781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

methyl 4-chloro-2-(difluoromethoxy)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C